Caesalpiniaphenol F

• Molecular Formula: C18H20O6
• Molecular Weight: 332.3 g/mol
• IUPAC Name: (3R,4S)-3-[(4-hydroxy-3-methoxyphenyl)methyl]-4-methoxy-2,4-dihydrochromene-3,7-diol
• InChI: InChI=1S/C18H20O6/c1-22-16-7-11(3-6-14(16)20)9-18(21)10-24-15-8-12(19)4-5-13(15)17(18)23-2/h3-8,17,19-21H,9-10H2,1-2H3/t17-,18+/m0/s1
• InChI Key: YKESZSLDFNFOLO-ZWKOTPCHSA-N
• Isomeric SMILES: CO[C@H]1C2=C(C=C(C=C2)O)OC[C@@]1(CC3=CC(=C(C=C3)O)OC)O
• Canonical SMILES: COC1C2=C(C=C(C=C2)O)OCC1(CC3=CC(=C(C=C3)O)OC)O
• synonyms: (3R,4S)-3,7-dihydroxy-3-(3'-methoxy-4'-hydroxyphenyl)-4-methoxychroman; caesalpiniaphenol F

Description

Caesalpiniaphenol F is a natural product found in Biancaea sappan with data available.

Scientific Research Applications

Antioxidant and Antimicrobial Properties

• Caesalpinia species, including those containing Caesalpiniaphenol F, have demonstrated significant antioxidant properties. For example, Caesalpinia bonduc, closely related to Caesalpinia sappan where Caesalpiniaphenol F is found, showed strong antioxidant activity in different parts of the plant, notably in the leaves due to high flavonoid and phenolic content (Sembiring, Elya & Sauriasari, 2017).
• The antimicrobial properties of Caesalpinia species have also been noted. Caesalpinia ferrea Martius fruits, for example, exhibited in vitro antimicrobial activity against oral pathogens, supporting its use for oral infections (Sampaio et al., 2009).

Anti-Inflammatory and Wound Healing Effects

• Phenolic compounds from Caesalpinia sappan heartwood, including Caesalpiniaphenol F, have shown weak inhibitory activity against LPS-induced NO production in macrophage cells, suggesting potential anti-inflammatory properties (Cuong et al., 2012).
• Additionally, a study on Caesalpinia mimosoides revealed significant antimicrobial, wound healing, and antioxidant activities, underscoring the potential of Caesalpinia extracts in treating skin diseases and wounds (Bhat et al., 2016).

Anticancer Potential

• Caesalpinia sappan L., containing compounds like Caesalpiniaphenol F, has been studied for its anticancer activity. For instance, a study observed the cytotoxic activity of a fraction containing brazilein (a derivative of Caesalpinia) on breast cancer cell lines, indicating potential anticancer effects (Tirtanirmala et al., 2017).

Cardiovascular and Antidiabetic Effects

• Caesalpinia extracts, including those with Caesalpiniaphenol F, have shown cardiovascular benefits. For example, the aqueous extract from Caesalpinia ferrea stem bark induced hypotension and had vasodilatory effects in rat models, potentially beneficial in cardiovascular diseases (Menezes et al., 2007).
• The antidiabetic activities of Caesalpinia species have been explored, showing potential in managing diabetes mellitus. For instance, Caesalpinia bonducella showed hypoglycemic effects in diabetic rat models (Chakrabarti et al., 2005).